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Compound of Interest

Compound Name: ML-180

Cat. No.: B159121 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

The proper handling and disposal of chemical reagents are paramount to ensuring a safe

laboratory environment and maintaining regulatory compliance. This document provides a

comprehensive, step-by-step guide for the safe disposal of ML-180, a potent inverse agonist of

the orphan nuclear receptor LRH-1. Adherence to these procedures is critical for minimizing

risks to personnel and the environment.

Essential Safety and Handling Information
ML-180 (CAS 863588-32-3) is classified as harmful if swallowed. Standard laboratory

precautions should be strictly followed. This includes the use of personal protective equipment

(PPE) such as safety goggles, lab coats, and chemical-resistant gloves. All handling of ML-180,

especially in powdered form, should be conducted in a well-ventilated area or a chemical fume

hood to avoid the formation and inhalation of dust and aerosols.[1]

Key Chemical and Physical Properties of ML-180
For your reference, the following table summarizes the key quantitative data for ML-180.
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Property Value

CAS Number 863588-32-3

Molecular Formula C₂₀H₂₅ClN₄O₂

Molecular Weight 388.89 g/mol

Appearance Solid

Storage (Powder) -20°C for 3 years

Storage (in Solvent) -80°C for 1 year

Step-by-Step Disposal Protocol for ML-180
As a chlorinated organic compound, ML-180 requires specific disposal procedures.

Halogenated waste streams must be segregated from non-halogenated waste to ensure proper

treatment, which typically involves incineration at a regulated hazardous waste facility.[2][3]

Under no circumstances should ML-180 or its solutions be disposed of down the drain.

Experimental Protocol for the Disposal of ML-180 Waste
Segregation at the Source:

All waste materials containing ML-180, including the pure compound, contaminated

labware (e.g., pipette tips, vials, gloves), and solutions, must be collected in a designated

waste container.

This container must be clearly labeled for "Halogenated Organic Waste."

Container Labeling and Management:

The waste container must be affixed with a "Hazardous Waste" tag, as per your

institution's guidelines.

Ensure the container is in good condition, compatible with the chemical waste, and has a

secure, tightly sealing lid to prevent leaks or spills.

The container should be kept closed except when actively adding waste.
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Store the waste container in a designated, well-ventilated, and safe location, away from

incompatible materials.

Handling Spills:

In the event of a minor spill, wear appropriate PPE.

Absorb the spilled material with a liquid-binding material such as diatomite or universal

binders.

Carefully collect the contaminated absorbent material and place it in the designated

"Halogenated Organic Waste" container.

Decontaminate the spill surface and any affected equipment by scrubbing with a suitable

solvent like alcohol.

Final Disposal:

Once the waste container is full, or as per your laboratory's schedule, arrange for its

collection by your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a waste pickup.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ML-180.
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Caption: Logical flow for the safe disposal of ML-180 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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